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Compound of Interest

Compound Name: Indium-115

Cat. No.: B077298

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Indium-115 in
cryogenic calorimeter experiments. The content is designed to guide researchers in
understanding the principles, experimental setup, and protocols for conducting high-precision
measurements of the beta decay spectrum of Indium-115.

Introduction to Indium-115 and Cryogenic
Calorimetry

Indium-115 (

115115

In) is a primordial nuclide with a natural abundance of approximately 95.7%.[1] It undergoes a
4th forbidden non-unique beta decay to Tin-115 (

115115

Sn) with an extremely long half-life of 4.41 x 1014 years.[1][2] This slow decay makes it an
excellent candidate for precision measurements that can test and refine nuclear structure
models. Such validation is crucial for other rare event searches, including the search for
neutrinoless double beta decay, a process that, if observed, would have profound implications
for neutrino physics.
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Cryogenic calorimeters, also known as bolometers, are highly sensitive detectors that operate
at temperatures close to absolute zero (typically in the millikelvin range). At these low
temperatures, the heat capacity of the detector's absorber crystal is extremely small.
Consequently, the energy deposited by a single particle interaction, such as a beta decay
event, results in a measurable temperature increase. This temperature change is then read out
by a sensitive thermometer, often a transition-edge sensor (TES). The key advantages of
cryogenic calorimeters are their excellent energy resolution and the flexibility in the choice of
absorber material, allowing the detector to be the source of the events of interest.

Recent advancements in cryogenic calorimetry have enabled highly precise measurements of
the

115115

In beta decay spectrum. Projects like the Array of Cryogenic Calorimeters to Evaluate Spectral
Shapes (ACCESS) are at the forefront of this research, utilizing indium-containing crystals as
the core of their detectors.[3][4]

Properties of Indium-115

A summary of the key nuclear properties of Indium-115 is presented in the table below.

Property Value

Natural Abundance 95.719(52) %[2]
Half-Life (T1/2) 4.41(25) x 10t years[2]
Decay Mode B~

Daughter Nuclide 155n[2]

Beta Decay Energy (Q-value) 495.886 + 3.761 keVI[5]
Spin and Parity 9/2+[2]

Principle of Cryogenic Calorimetry

The fundamental principle of a cryogenic calorimeter is to measure the energy of an interacting
particle by detecting the temperature rise in an absorber material. The basic components and
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workflow are illustrated in the diagram below.
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Caption: Principle of a cryogenic calorimeter.

An energetic particle interacting within the absorber crystal deposits energy, leading to a
temperature increase. This temperature change is measured by a highly sensitive
thermometer. The absorber is weakly coupled to a heat sink at a constant base temperature,
allowing it to cool back down after an event.

Experimental Protocols

The following sections outline the generalized protocols for conducting an experiment to
measure the beta decay spectrum of

115115

In using a cryogenic calorimeter.

Crystal Preparation and Detector Assembly

The choice of an indium-containing crystal is critical as it serves as both the source of the

115115

In decays and the absorber for the emitted beta particles. Crystals such as Indium lodide (Inl)
and Indium Oxide (In203) have been successfully used.
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Protocol:

Crystal Growth: High-purity, single crystals of the chosen indium compound are grown. For
example, the Low-Thermal-Gradient Czochralski technique can be employed to produce
large, high-quality crystals with low internal radioactivity.

Crystal Cutting and Polishing: The grown crystal is cut to the desired dimensions (e.g., a
cube with sides of a few centimeters). The surfaces are then polished to an optical grade to
ensure consistent detector performance.

Thermometer Coupling: A Neutron Transmutation Doped (NTD) thermistor or a Transition-
Edge Sensor (TES) is attached to the crystal. This is a critical step that requires a robust and
reproducible thermal and mechanical connection. A common method is to use an epoxy
resin or a thin layer of grease to ensure good thermal contact.

Heater Installation: A small heater is often attached to the crystal to allow for periodic energy
calibration and to correct for thermal drifts.

Detector Mounting: The assembled crystal-thermometer unit is mounted in a holder, typically
made of a low-radioactivity material like copper. The holder provides the weak thermal link to
the cryostat's cold plate.

Cryostat Operation and Detector Cooling

The experiment is housed within a dilution refrigerator to achieve the necessary operating
temperatures in the millikelvin range.

Protocol:

o System Preparation: The detector array is installed in the experimental chamber of the
dilution refrigerator. The system is then sealed and a vacuum is established.

e Pre-cooling: The system is pre-cooled using liquid nitrogen (to 77 K) and then liquid helium
(to 4.2 K).

« Dilution Refrigerator Operation: The dilution refrigerator is started to cool the detector stage
to its base temperature, typically around 10 mK.
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Temperature Stabilization: The temperature of the detector stage is actively stabilized using
a PID controller connected to a heater on the cold plate. Stable operating temperatures are
crucial for high-resolution measurements.

Data Acquisition and Processing

The small electrical signals from the thermometers are amplified and digitized for analysis.

Protocol:

Signal Amplification: The resistance change in the thermometer is typically measured using a
SQUID (Superconducting Quantum Interference Device) based readout circuit for low-noise
amplification.

Digitization: The amplified signals (pulses) are digitized using a high-resolution analog-to-
digital converter (ADC). A sufficiently long time window is recorded for each pulse to capture
the full rise and decay profile.

Triggering: A software or hardware trigger is implemented to identify potential particle
interaction events based on the pulse amplitude or shape.

Data Storage: The digitized waveforms of the triggered events are stored for offline analysis.

Calibration and Data Analysis

Energy calibration is essential to convert the measured pulse heights into an energy spectrum.

Protocol:

Energy Calibration: Calibration is performed by exposing the detector to radioactive sources
with well-known gamma-ray energies (e.g., >’Co, 2**Am). The positions of the photopeaks in
the measured spectrum are used to establish a relationship between pulse height and
energy.

Pulse Shape Analysis: The shape of each pulse is analyzed to discriminate between signal
and noise, and potentially to identify different types of particle interactions. The rise time and
decay time of the pulses are key parameters in this analysis.
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e Spectrum Generation: An energy spectrum is constructed by creating a histogram of the
energies of all valid events.

e Background Subtraction: A background model is developed based on measurements with a
"dummy" detector (without

115115

In) or from simulations. This background is then subtracted from the measured spectrum to
obtain the pure

115115

In beta decay spectrum.
o Spectral Shape Analysis: The resulting spectrum is compared to theoretical models of the

115115

In beta decay. This comparison can be used to determine fundamental nuclear physics
parameters, such as the value of the axial-vector coupling constant (ga).

Experimental Workflow

The overall workflow for an Indium-115 cryogenic calorimeter experiment is depicted in the
following diagram.
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Caption: Experimental workflow for
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115115
In cryogenic calorimetry.

Summary of Experimental Data

The following table summarizes key parameters from recent Indium-115 cryogenic calorimeter
experiments.

. . Inl Experiment In203 Experiment
Parameter LilnSez Experiment
(ACCESS) (ACCESS)

Crystal Mass Not Specified ~ grams ~ grams
Operating

Near absolute zero ~10 mK ~10 mK
Temperature
Thermometer Not Specified NTD Thermistor NTD Thermistor
Energy Resolution High High High

Precise measurement
Simultaneous o
of the Feasibility study for
o measurement of half-
Key Finding ] spectral shape
115115 life and spectral
measurement.[3]
shape.

In decay rate.[6]

Note: Specific quantitative values for parameters like crystal mass and energy resolution are
often experiment-specific and may not be publicly available in all cases.

Conclusion

The use of Indium-115 in cryogenic calorimeters represents a powerful technique for probing
fundamental nuclear physics. The ultra-low operating temperatures and the high energy
resolution of these detectors allow for unprecedentedly precise measurements of the beta
decay spectrum of

115115
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In. The data obtained from these experiments provide stringent tests of nuclear models, which
are essential for advancing our understanding of nuclear structure and for interpreting the
results of next-generation neutrinoless double beta decay searches. The protocols and
information provided in these notes serve as a guide for researchers entering this exciting and
impactful field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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